Cas no 1806816-92-1 (4-Amino-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide)

4-Amino-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide is a specialized sulfonamide derivative with a pyridine core, featuring a difluoromethyl substituent at the 6-position and an amino group at the 4-position. This compound is of interest in agrochemical and pharmaceutical research due to its potential as a key intermediate or active ingredient. The difluoromethyl group enhances metabolic stability and bioavailability, while the sulfonamide moiety offers versatility for further functionalization. Its structural features suggest utility in the development of herbicides, fungicides, or enzyme inhibitors. The compound’s well-defined reactivity profile and stability under standard conditions make it a valuable candidate for exploratory synthesis and mechanistic studies.
4-Amino-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide structure
1806816-92-1 structure
Product Name:4-Amino-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide
CAS No:1806816-92-1
MF:C7H9F2N3O2S
MW:237.227066755295
CID:4855553
Update Time:2025-05-20

4-Amino-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide
    • Inchi: 1S/C7H9F2N3O2S/c1-3-6(15(11,13)14)4(10)2-5(12-3)7(8)9/h2,7H,1H3,(H2,10,12)(H2,11,13,14)
    • InChI Key: OIUNKISSMFRTLO-UHFFFAOYSA-N
    • SMILES: S(C1=C(C=C(C(F)F)N=C1C)N)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 317
  • XLogP3: 0.3
  • Topological Polar Surface Area: 107

4-Amino-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029066844-1g
4-Amino-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide
1806816-92-1 97%
1g
$1,564.50 2022-03-31

Additional information on 4-Amino-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide

Comprehensive Guide to 4-Amino-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide (CAS No. 1806816-92-1)

4-Amino-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide (CAS No. 1806816-92-1) is a specialized sulfonamide derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyridine family and features a unique difluoromethyl group, which enhances its reactivity and biological activity. Researchers and industry professionals are increasingly interested in this molecule due to its potential in drug discovery and crop protection.

The chemical structure of 4-Amino-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide includes a pyridine ring substituted with an amino group at position 4, a difluoromethyl group at position 6, and a methyl group at position 2. The sulfonamide moiety at position 3 adds to its versatility, making it a valuable intermediate in synthetic chemistry. Its molecular formula is C7H9F2N3O2S, and it has a molecular weight of 237.23 g/mol.

One of the key reasons for the growing interest in 4-Amino-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide is its role in the development of novel herbicides and fungicides. The difluoromethyl group is known to improve the efficacy of agrochemicals by enhancing their binding affinity to target enzymes. This makes the compound a promising candidate for sustainable agriculture solutions, addressing global challenges such as food security and pest resistance.

In the pharmaceutical sector, 4-Amino-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide is being explored for its potential as a enzyme inhibitor. Its sulfonamide group is particularly effective in blocking the activity of certain enzymes involved in inflammatory and metabolic disorders. Researchers are investigating its use in the treatment of conditions like diabetes and autoimmune diseases, where enzyme modulation is critical.

The synthesis of 4-Amino-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide involves multi-step organic reactions, including halogenation, amination, and sulfonylation. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. The compound is typically supplied as a white to off-white crystalline powder with a purity of ≥98%, making it suitable for research and industrial applications.

Market trends indicate a rising demand for 4-Amino-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide, driven by its dual utility in agriculture and medicine. Companies specializing in fine chemicals and custom synthesis are scaling up production to meet the needs of academic institutions, pharmaceutical firms, and agrochemical manufacturers. The compound's patent status and regulatory approvals are also key factors influencing its commercial viability.

For researchers working with 4-Amino-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide, proper handling and storage are essential. The compound should be stored in a cool, dry place, away from direct sunlight and moisture. Standard laboratory safety protocols, including the use of personal protective equipment (PPE), should be followed to ensure safe handling.

In conclusion, 4-Amino-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide (CAS No. 1806816-92-1) is a versatile and valuable compound with wide-ranging applications. Its unique chemical properties and potential benefits in agriculture and healthcare make it a subject of ongoing research and development. As scientific advancements continue, this molecule is expected to play an increasingly important role in addressing some of the world's most pressing challenges.

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